Cas no 868676-89-5 (3-(benzenesulfonyl)-N-(6-methylpyridin-2-yl)propanamide)

• Product Name: 3-(benzenesulfonyl)-N-(6-methylpyridin-2-yl)propanamide
• CAS No: 868676-89-5
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• CID: 3081923
• PubChem ID: 3163455
• Update Time: 2025-04-21

3-(benzenesulfonyl)-N-(6-methylpyridin-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-2-pyridinyl)-3-(phenylsulfonyl)propanamide
• 3-Benzenesulfonyl-N-(6-methyl-pyridin-2-yl)-propionamide
• 868676-89-5
• HMS2888M05
• CHEMBL1409919
• STK221142
• AKOS000656923
• SMR000613396
• 3-(benzenesulfonyl)-N-(6-methylpyridin-2-yl)propanamide
• N-(6-methylpyridin-2-yl)-3-(phenylsulfonyl)propanamide
• MLS001223125
• F1821-0672

• Inchi： 1S/C15H16N2O3S/c1-12-6-5-9-14(16-12)17-15(18)10-11-21(19,20)13-7-3-2-4-8-13/h2-9H,10-11H2,1H3,(H,16,17,18)
• InChI Key： VIIPBNHBAJJNNE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(NC1C=CC=C(C)N=1)=O)(=O)=O

Computed Properties

• Exact Mass: 304.08816355Da
• Monoisotopic Mass: 304.08816355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.5Ų